2-[2-(2-Isopropylphenoxy)ethyl]piperidine hydrochloride

• IUPAC Name: 2-[2-(2-propan-2-ylphenoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C16H25NO.ClH/c1-13(2)15-8-3-4-9-16(15)18-12-10-14-7-5-6-11-17-14;/h3-4,8-9,13-14,17H,5-7,10-12H2,1-2H3;1H
• InChI Key: ZINIPUWUNIHLDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1OCCC2CCCCN2.Cl
• Molecular Formula: C16H26ClNO
• Molecular Weight: 283.83 g/mol

Description

Synthesis Analysis

Piperidine derivatives have been synthesized using various methods. One such method combines three reactions in one step: the removal of the metalation group, dehydroxylation, and pyridine reduction.

Molecular Structure Analysis

The molecular formula of “2-[2-(2-Isopropylphenoxy)ethyl]piperidine hydrochloride” is C16H26ClNO. Its average mass is 283.837 Da and its monoisotopic mass is 283.170288 Da.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to 2-[2-(2-Isopropylphenoxy)ethyl]piperidine hydrochloride have been explored in various studies. For instance, the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide has shown potential in anticancer activities through in silico modeling, targeting the VEGFr receptor. The compound's structural elucidation was achieved using techniques like HNMR and LC-MS, highlighting the critical role of synthesis in developing therapeutic agents (Sharma et al., 2018).

Antimicrobial Activities

A study synthesized and characterized compounds with structural similarities, evaluating their antimicrobial activities. The research aimed at developing new compounds with enhanced microbial activities. The study utilized various synthesis methods and screened the synthesized compounds against different microbial strains, providing insights into the potential antimicrobial applications of such compounds (Ovonramwen et al., 2019).

Chemical Analysis and Impurity Identification

The chemical analysis and identification of impurities in compounds related to 2-[2-(2-Isopropylphenoxy)ethyl]piperidine hydrochloride have been critical in ensuring the purity and efficacy of pharmaceutical agents. A study focusing on cloperastine hydrochloride, a piperidine derivative, developed a quantitative HPLC method to identify and quantify its impurities, demonstrating the importance of rigorous analytical techniques in drug development and quality control (Liu et al., 2020).

Toxicity Studies

Toxicity studies of compounds structurally related to 2-[2-(2-Isopropylphenoxy)ethyl]piperidine hydrochloride, such as bis Mannich bases and corresponding piperidinols, have been conducted to evaluate their safety profiles. These studies, utilizing the brine shrimp bioassay, provide essential data for assessing the potential therapeutic applications and safety considerations of new chemical entities (Gul et al., 2003).

Safety And Hazards

“2-[2-(2-Isopropylphenoxy)ethyl]piperidine hydrochloride” is a highly flammable liquid and vapor. It is harmful if swallowed and toxic in contact with skin or if inhaled. It causes severe skin burns and eye damage.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.